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Compound of Interest

Compound Name: Dapoa

Cat. No.: B2885545 Get Quote

A Note on Compound Specificity: The term "Dapoa" is ambiguous and could refer to several

different chemical compounds. These application notes focus on Dapagliflozin, a well-

researched SGLT2 inhibitor, based on the available scientific literature. Researchers should

verify the specific compound of interest for their experiments.

These notes are intended for researchers, scientists, and drug development professionals

working with Dapagliflozin in a laboratory setting.

Introduction
Dapagliflozin is an oral hypoglycemic drug that acts as a selective sodium-glucose

cotransporter-2 (SGLT2) inhibitor.[1] Beyond its use in managing diabetes, recent studies have

highlighted its potential in other therapeutic areas, such as rheumatoid arthritis, by modulating

key signaling pathways.[1] These notes provide an overview of dosages, concentrations, and

experimental protocols for the use of Dapagliflozin in research applications.

In Vivo Dosage and Administration
The following table summarizes the in vivo dosage of Dapagliflozin used in a study on

adjuvant-induced arthritic rats.
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Animal Model Compound
Doses
Administered

Route of
Administration

Study Duration

Adjuvant-

Induced Arthritic

Rats

Dapagliflozin
1, 5, or 10

mg/kg/day
p.o. (oral) 3 weeks

Table 1: In Vivo Dosage of Dapagliflozin in a Rheumatoid Arthritis Model.[1]

Experimental Protocols
Adjuvant-Induced Arthritis Model in Rats
This protocol describes the induction of arthritis in rats and subsequent treatment with

Dapagliflozin.

Materials:

Complete Freund's Adjuvant (CFA)

Dapagliflozin

Methotrexate (as a standard treatment for comparison)

Vehicle for Dapagliflozin (e.g., 0.5% carboxymethylcellulose)

Procedure:

Induction of Arthritis:

Administer a single subcutaneous injection of CFA into the sub-plantar region of the right

hind paw of the rats.

Treatment Groups:

Divide the arthritic rats into several groups:

Control (vehicle-treated)
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Dapagliflozin (1, 5, and 10 mg/kg/day, p.o.)

Methotrexate (0.75 mg/kg/week, i.p.)

Combination of Dapagliflozin and Methotrexate

Treatment Administration:

Begin treatment on the day of CFA injection and continue for the duration of the study

(e.g., 3 weeks).

Assessment of Arthritis:

Monitor and record the following parameters regularly:

Gait score

Paw diameter

Arthritic index (AI)

Biochemical and Histological Analysis:

At the end of the study, collect blood and tissue samples for analysis of:

Rheumatoid factor (RF)

Matrix metalloproteinases (MMP-1, MMP-3)

Inflammatory cytokines (TNF-α, IL-1β, IL-6)

NF-κB p65 expression

Markers of autophagy (Beclin-1, ULK-1, ATG-7)

Markers of apoptosis (CASP-3, CASP-9, p53, Bax/Bcl2 ratio)

AMPK activation (p-AMPK/t-AMPK ratio)
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Hedgehog signaling pathway components (Shh, Ptch1, Smo, Gli-1)

Perform radiographic and histological examination of the joints.

Signaling Pathways Modulated by Dapagliflozin
Dapagliflozin has been shown to exert its effects by modulating several key signaling

pathways, including the AMPK and Hedgehog pathways.

AMPK Signaling Pathway
Dapagliflozin has been observed to upregulate the articular activity of AMP-activated protein

kinase (AMPK).[1]

Dapagliflozin AMPK Activation
(p-AMPK/t-AMPK ↑)

Downstream Effects
(Autophagy ↑, Apoptosis ↑)

Click to download full resolution via product page

Figure 1: Dapagliflozin-mediated activation of the AMPK signaling pathway.

Hedgehog Signaling Pathway
Dapagliflozin has been found to inhibit the Hedgehog signaling pathway.[1] In rheumatoid

arthritis, this pathway is often upregulated, promoting the proliferation of fibroblast-like

synoviocytes.[1]
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Figure 2: Inhibition of the Hedgehog signaling pathway by Dapagliflozin.
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Conclusion
Dapagliflozin demonstrates significant therapeutic potential beyond its primary indication,

mediated through its effects on critical cellular signaling pathways. The provided dosages and

protocols offer a foundation for further research into the mechanisms and applications of this

compound. It is essential for researchers to adapt these protocols to their specific experimental

designs and to consult the primary literature for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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